Cas no 1171880-59-3 (N-(2-methanesulfonylphenyl)adamantane-1-carboxamide)

• Product Name: N-(2-methanesulfonylphenyl)adamantane-1-carboxamide
• CAS No: 1171880-59-3
• Molecular Formula: C₁₈H₂₃NO₃S
• Molecular Weight: 333.445123910904
• CID: 5457115
• PubChem ID: 44016574

N-(2-methanesulfonylphenyl)adamantane-1-carboxamide Properties

Names and Identifiers

• N-[2-(Methylsulfonyl)phenyl]tricyclo[3.3.1.13,7]decane-1-carboxamide
• F2890-0308
• N-(2-methylsulfonylphenyl)adamantane-1-carboxamide
• (3r,5r,7r)-N-(2-(methylsulfonyl)phenyl)adamantane-1-carboxamide
• AKOS024475332
• VU0505156-1
• N-(2-methanesulfonylphenyl)adamantane-1-carboxamide
• 1171880-59-3

• InChIKey： FYWUBSGXCQREGR-UHFFFAOYSA-N
• Inchi： 1S/C18H23NO3S/c1-23(21,22)16-5-3-2-4-15(16)19-17(20)18-9-12-6-13(10-18)8-14(7-12)11-18/h2-5,12-14H,6-11H2,1H3,(H,19,20)
• SMILES： C12(C(NC3=CC=CC=C3S(C)(=O)=O)=O)CC3CC(CC(C3)C1)C2

Computed Properties

• Exact Mass: 333.14
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 333.14
• Heavy Atom Count: 23
• Complexity: 551
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.5
• Topological Polar Surface Area: 71.6A^2

Experimental Properties

• Boiling Point: 573.0±42.0 °C(Predicted)
• pka: 13.62±0.70(Predicted)
• Density: 1.309±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides